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Compound Name: 3-Methyl-4-nitropyridine N-oxide

Cat. No.: B092384 Get Quote

An In-depth Technical Guide to 3-Methyl-4-nitropyridine N-oxide: Synthesis, Reactivity, and

Core Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 3-Methyl-4-nitropyridine N-oxide
(CAS No. 1074-98-2), a versatile heterocyclic compound. Designed for researchers, medicinal

chemists, and professionals in drug development and materials science, this document delves

into the compound's fundamental chemical properties, its pivotal role as a synthetic

intermediate, and its applications in burgeoning scientific fields. We will explore the causality

behind its reactivity, detail validated synthesis protocols, and highlight its utility from

pharmaceutical development to advanced optical materials.

Introduction: The Strategic Importance of a
Functionalized Pyridine N-oxide
Pyridine N-oxides are a class of heterocyclic compounds that have garnered significant

attention in organic synthesis and biomedical research.[1] The N-oxide functionality not only

alters the electronic properties of the pyridine ring but also serves as a valuable synthetic

handle, enabling a wide array of chemical transformations.[1][2][3][4]

3-Methyl-4-nitropyridine N-oxide, also known as 4-Nitro-3-picoline N-Oxide, emerges as a

particularly strategic molecule within this class.[5] Its structure is distinguished by three key
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functional groups appended to the pyridine N-oxide core:

An N-oxide group, which enhances the reactivity of the pyridine ring and can influence

biological interactions.[6][7]

A nitro group (NO₂) at the 4-position, a powerful electron-withdrawing group that acts as an

excellent leaving group in nucleophilic substitution reactions.[8]

A methyl group (CH₃) at the 3-position, which subtly modulates the electronic and steric

properties of the molecule.[8]

This unique combination of functionalities makes 3-Methyl-4-nitropyridine N-oxide a highly

valuable intermediate for constructing complex organic molecules, particularly in the

pharmaceutical and agrochemical industries.[6][9]

Key Compound Data
Property Value References

CAS Number 1074-98-2 [10][11]

Molecular Formula C₆H₆N₂O₃ [9][12]

Molecular Weight 154.12 g/mol [11][12]

Appearance
Yellow crystalline needles or

powder
[13][14]

Melting Point 136-138 °C [13]

IUPAC Name
3-methyl-4-nitro-1-

oxidopyridin-1-ium
[12]

Synthesis and Mechanistic Insight
The preparation of 3-Methyl-4-nitropyridine N-oxide is a well-established process rooted in

the fundamental chemistry of aromatic heterocycles. The most common and reliable route

involves the nitration of 3-methylpyridine-1-oxide (3-picoline-1-oxide).[13][15] Understanding

this synthesis is crucial for ensuring high purity and yield for subsequent applications.
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Synthesis Workflow Diagram

Step 1: Oxidation

Step 2: Nitration

3-Methylpyridine
(3-Picoline)

3-Methylpyridine-1-oxide

 H₂O₂ / CH₃COOH 

3-Methyl-4-nitropyridine
N-oxide

 HNO₃ / H₂SO₄ 

Click to download full resolution via product page

Caption: Generalized workflow for the key SNAr reaction of the title compound.

Note: The DOT script above is a template. Actual chemical structure images would need to be

generated and linked for a visual representation.

The steric and electronic effects of the 3-methyl group are noteworthy. Compared to a larger

alkyl group like ethyl, the methyl group presents less steric hindrance to the approaching

nucleophile. [8]Furthermore, its weaker inductive electron-donating effect maintains a higher

degree of electrophilicity at the C4 carbon, making 3-methyl-4-nitropyridine 1-oxide theoretically

more reactive in SNAr reactions than its 3-ethyl counterpart. [8]

Key Application Areas
The versatile reactivity profile of 3-Methyl-4-nitropyridine N-oxide has established its use in

several high-value scientific and industrial sectors.
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A. Pharmaceutical and Medicinal Chemistry
The compound is a cornerstone intermediate in the synthesis of active pharmaceutical

ingredients (APIs). [6][9]Its ability to introduce diverse functionalities onto a heterocyclic

scaffold is a key asset in drug discovery.

API Synthesis: It is explicitly cited as a key intermediate in the synthesis of Lansoprazole, a

proton-pump inhibitor used to treat stomach acid-related conditions. [10]The core structure is

also relevant to the synthesis of other "prazole" drugs like omeprazole and esomeprazole.

[16]* Scaffold for Drug Discovery: The pyridine N-oxide moiety itself is of great interest in

medicinal chemistry. [2][3]It can increase solubility, modulate membrane permeability, and

participate in critical biological interactions. [2]3-Methyl-4-nitropyridine N-oxide provides a

reliable starting point for building libraries of novel compounds for screening.

Inherent Biological Activity: Beyond its role as an intermediate, the compound itself is being

investigated for potential antibacterial and antifungal properties. [6][9]Furthermore, the

related compound 4-nitropyridine N-oxide is a known quorum sensing inhibitor in bacteria

like Pseudomonas aeruginosa, a mechanism that is critical for pathogenicity and biofilm

formation. [2][3][17]This suggests that derivatives of 3-Methyl-4-nitropyridine N-oxide
could be explored as novel anti-infective agents that disrupt bacterial communication rather

than killing the cells directly, a strategy that may reduce the pressure for antibiotic resistance.

B. Agrochemical Synthesis
In the agrochemical sector, the compound serves as a valuable building block for creating new

crop protection agents. [6][9]The pyridine scaffold is present in many successful pesticides and

herbicides. By using 3-Methyl-4-nitropyridine N-oxide, chemists can efficiently synthesize

novel molecules with tailored properties, aiming for greater efficacy and more targeted action

against specific pests or weeds while minimizing environmental impact. [6]

C. Materials Science: Nonlinear Optics
A distinct and highly specialized application is in the field of nonlinear optics (NLO). 3-Methyl-4-
nitropyridine N-oxide (often abbreviated as POM in this context) is an efficient organic NLO

material. [13]
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High Nonlinear Coefficient: It possesses a high nonlinear coefficient (deff=10 pm/V), making

it suitable for applications that involve changing the frequency of laser light. [13]*

Applications in Optics: It is a commercial NLO material used for pico- and femtosecond

optics, particularly in the near-infrared (IR) spectral range of 1–2 μm. [13]* Unique Physical

Properties: POM crystallizes in the orthorhombic P2₁2₁2₁ space group and exhibits unusual

material properties, including a negative-linear-compressibility (NLC) region and

exceptionally large positive thermal expansion. [13]These characteristics are of significant

interest to materials scientists studying the relationship between molecular structure and bulk

material properties.

D. Diagnostic and Laboratory Applications
The compound is also used in the manufacturing of diagnostic assays and in hematology and

histology applications, though specific details on these roles are less documented in public

literature. [13]It likely serves as a reagent or intermediate in the synthesis of specific dyes,

stains, or probes used in these fields.

Safety and Handling
As with any laboratory chemical, proper handling of 3-Methyl-4-nitropyridine N-oxide is

essential. It is considered hazardous and users should consult the Safety Data Sheet (SDS)

before use. [5][18]

Hazards: It is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and

eye irritation and may cause respiratory irritation. [5]* Personal Protective Equipment (PPE):

Appropriate PPE, including gloves, eye protection (eyeshields), and a dust mask (type N95

or equivalent), should be worn at all times. * Storage: Store at room temperature in a dry,

well-ventilated area.

Conclusion
3-Methyl-4-nitropyridine N-oxide is far more than a simple chemical intermediate. Its

strategic design, featuring a reactive N-oxide, an activating nitro group, and a modulating

methyl substituent, makes it a powerful tool for chemical innovation. Its central role in

nucleophilic aromatic substitution reactions provides a reliable and versatile pathway for the

synthesis of complex molecules, with proven applications in the production of pharmaceuticals

like Lansoprazole. Moreover, its inherent biological activities and unique physical properties
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have opened doors to its use in cutting-edge fields such as anti-infective research and

nonlinear optics. For the research scientist and drug development professional, a thorough

understanding of the synthesis, reactivity, and application portfolio of this compound is

essential for leveraging its full potential in creating the next generation of medicines, materials,

and agricultural solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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